molecular formula C12H25NO6 B098637 N-Hexyl-D-gluconamide CAS No. 18375-59-2

N-Hexyl-D-gluconamide

Cat. No.: B098637
CAS No.: 18375-59-2
M. Wt: 279.33 g/mol
InChI Key: WMZPVFOBKVXTGO-CHWFTXMASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-Hexyl-D-gluconamide” is a chemical compound that is used for experimental and research purposes . It has a molecular formula of C12-H25-N-O6 and a molecular weight of 279.333 .


Synthesis Analysis

The synthesis of “this compound” and similar compounds has been studied in the context of microbial fermentation . The process involves the construction of strains, metabolic pathway design, and fermentation condition optimization . Another study discusses the synthesis and characterization of 3-O-esters of N-acetyl-d-glucosamine derivatives as organogelators . A series of double-chain quaternary ammonium salt surfactants N-[N ′[3-(gluconamide)] propyl-N ′-alkyl]propyl-N, N-dimethyl-N-alkyl ammonium bromide were also successfully synthesized from D (+)-glucose δ-lactone, N, N-dimethyldipropylenetriamine .


Molecular Structure Analysis

The molecular structure of “this compound” is complex and involves a network of hydrogen bonds . The gluconamide proves to aggregate and becomes a supramolecular gelator in aniline and benzyl alcohol solution . The resulting gels were characterized by rheology, scanning electron microscopy, proton nuclear magnetic resonance, Fourier transform infrared spectroscopy, and powder X-ray diffraction .


Chemical Reactions Analysis

“this compound” is known to undergo gluconoylation, a post-translational modification, especially in proteins bearing an N-terminal histidine-tag . This modification can hydrolyze over time, resulting in a free N-terminus and gluconate .

Scientific Research Applications

1. Enzyme Inhibition Properties

N-Hexyl-D-gluconamide and related derivatives have been studied for their potential as enzyme inhibitors. For instance, d-Gluconamide derivatives have shown inhibitory action on human liver lysosomal glucocerebrosidase and human spleen neutral aryl β-glucosidase. These properties suggest potential applications in biochemical research and therapeutic contexts (Chiao et al., 1979).

2. Liquid-Crystal Properties

This compound exhibits interesting liquid-crystal properties. Studies have revealed its capability to transition into a smectic A liquid-crystal phase, preceded by crystal-to-crystal phase transitions. Such characteristics make it a candidate for research in materials science, particularly in the field of liquid crystals (Jeffrey & Małuszyńska, 1990).

3. Organogel Formation

Research indicates that gluconamides can be functionalized to form organogels with high viscosity, capable of gelating a variety of organic solvents. This property has implications for the development of new materials and applications in nanotechnology (Hafkamp et al., 1999).

4. Amphiphilic Properties

This compound demonstrates amphiphilic properties, making it a subject of interest in the study of molecular interactions and self-assembly processes. These properties are crucial for understanding phenomena in biological systems and for designing new biomaterials (Zabel et al., 1986).

5. Stability in Hydrogels

Its application in stabilizing hydrogels has been researched, with studies demonstrating that nonionic surfactants can significantly delay or prevent crystallization in C8-DGlu gels. This finding is important for the potential use of such gels in various industrial and biomedical applications (Buerkle et al., 2011).

Safety and Hazards

The safety data sheet for a similar compound, Hexylene glycol, indicates that it can cause skin irritation (Category 2), eye irritation (Category 2A), and is suspected of damaging fertility or the unborn child (Category 2) .

Future Directions

Future research could focus on improving the solubility and activity of “N-Hexyl-D-gluconamide” and similar compounds for use in various applications, such as cryopreservation . Additionally, further studies could investigate the interaction of gluconamides and gluconates with amino acids in hair care .

Properties

IUPAC Name

(2R,3S,4R,5R)-N-hexyl-2,3,4,5,6-pentahydroxyhexanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H25NO6/c1-2-3-4-5-6-13-12(19)11(18)10(17)9(16)8(15)7-14/h8-11,14-18H,2-7H2,1H3,(H,13,19)/t8-,9-,10+,11-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WMZPVFOBKVXTGO-CHWFTXMASA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCNC(=O)C(C(C(C(CO)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCCNC(=O)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H25NO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501314788
Record name N-Hexyl-D-gluconamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501314788
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

279.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

18375-59-2
Record name N-Hexyl-D-gluconamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=18375-59-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-Hexyl-D-gluconamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018375592
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-Hexyl-D-gluconamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501314788
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-hexyl-D-gluconamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.038.397
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-Hexyl-D-gluconamide
Reactant of Route 2
Reactant of Route 2
N-Hexyl-D-gluconamide
Reactant of Route 3
Reactant of Route 3
N-Hexyl-D-gluconamide
Reactant of Route 4
Reactant of Route 4
N-Hexyl-D-gluconamide
Reactant of Route 5
Reactant of Route 5
N-Hexyl-D-gluconamide
Reactant of Route 6
Reactant of Route 6
N-Hexyl-D-gluconamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.